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Get Quote

While the specific hydrogen bond profile is not published, recent studies confirm key structural aspects of

Zoligratinib and its binding to the FGFR2 target.

Aspect Description

Therapeutic Target Fibroblast Growth Factor Receptor 2 (FGFR2) [1].

Clinical Relevance A known FGFR2 inhibitor used as a reference control in drug discovery studies

[1] [2].

Structural Data Co-crystallized structure of FGFR2 is available (PDB ID: 6LVK), which can be

used for interaction analysis [1].

Binding
Confirmation

Interacts with residues in the FGFR2 binding pocket; binding pose is consistent

with other active inhibitors [1].

Experimental Protocol for Hydrogen Bond Analysis

The following workflow outlines the standard methodology used by researchers to determine hydrogen

bonding in protein-ligand complexes, which you can apply to Zoligratinib.
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Experimental workflow for H-bond analysis

Obtain the 3D Structural Complex

Data Source: Download the atomic coordinates of the FGFR2 protein in complex with a ligand from

the Protein Data Bank (PDB). The structure 6LVK is a suitable wild-type FGFR2 crystal structure [1].
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Software: Use molecular visualization software like PyMOL [1] or Chimera [2].

Prepare the Structures

Protein Preparation: Remove water molecules and any non-essential co-factors. Add hydrogen

atoms to the protein structure, which are often not resolved in crystal structures [2].
Ligand Preparation: Isolate the Zoligratinib molecule from the complex. Ensure its bond orders and

protonation states are correct for physiological pH.

Identify the Binding Site

Visually inspect the protein-ligand complex to locate the binding pocket where Zoligratinib is situated

[1].

Perform Hydrogen Bond Analysis

Tools: Use specialized software to detect hydrogen bonds:

HBPLUS [3] [4]: A classic tool for determining hydrogen bonds in protein structures.
LigPlot+ [1]: Generates 2D diagrams of protein-ligand interactions, clearly highlighting

hydrogen bonds.
Discovery Studio Visualizer [1]: Provides detailed interaction analysis and profiling.

Parameters: Standard geometric criteria are used [3]:
Distance: The distance between the donor (D) and acceptor (A) atoms (D-A) is typically less

than 3.3 Å.
Angle: The angle formed by the hydrogen donor, hydrogen atom, and acceptor (D-H-A) should

be greater than 120°.

Classify and Count

Acceptors: Count all oxygen and nitrogen atoms in Zoligratinib that receive a hydrogen bond from a

protein donor.
Donors: Count all N-H and O-H groups in Zoligratinib that donate a hydrogen bond to a protein

acceptor.
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Tools for Visualization and Advanced Analysis

For a deeper graph theory-based analysis of the entire hydrogen bond network, you can use the following

tools:

Tool Function Input Output

HBNG [3]
[4]

Generates 2D directed graphs of H-
bond networks.

H-bond list from
HBPLUS, HBAT, or

STRIDE.

DOT language
script for Graphviz.

Graphviz
[3] [5]

Open-source software for visualizing

graphs described in DOT language.

DOT script file. 2D diagram (PNG,

SVG, etc.).

The DOT script below provides a template for visualizing a hydrogen bond network, which can be adapted

using data from HBNG.

Protein Residue

Ligand
Acceptor

 H-Bond 

Ligand
Donor

Protein Residue

 H-Bond 

Click to download full resolution via product page

Template for a protein-ligand H-bond network

How to Proceed Without Published Data

Since the exact numbers are not publicly available, you have two practical options:
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Conduct the Analysis Yourself: Follow the experimental protocol above using the PDB structure

6LVK and the listed software tools. This will give you the primary data you are looking for.
Consult Specialized Databases: Access commercial or specialized structural bioinformatics

databases that may contain pre-computed interaction profiles for known drugs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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